Cas no 1364663-32-0 (5-Chloro-3-(trifluoromethyl)pyrazin-2-amine)

5-Chloro-3-(trifluoromethyl)pyrazin-2-amine structure
1364663-32-0 structure
Product Name:5-Chloro-3-(trifluoromethyl)pyrazin-2-amine
CAS No:1364663-32-0
MF:C5H3ClF3N3
MW:197.545629739761
CID:2195379
PubChem ID:71299184
Update Time:2025-04-21

5-Chloro-3-(trifluoromethyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)pyrazin-2-amine
    • BS-51623
    • DTXSID60744296
    • CS-0196713
    • SXLGFUJXAHBBBS-UHFFFAOYSA-N
    • 1364663-32-0
    • SCHEMBL17375392
    • MFCD22199268
    • DB-358883
    • Inchi: 1S/C5H3ClF3N3/c6-2-1-11-4(10)3(12-2)5(7,8)9/h1H,(H2,10,11)
    • InChI Key: SXLGFUJXAHBBBS-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(C(F)(F)F)=N1)N

Computed Properties

  • Exact Mass: 196.9967593g/mol
  • Monoisotopic Mass: 196.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 235.0±35.0 °C at 760 mmHg
  • Flash Point: 95.9±25.9 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

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